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Compound of Interest

Compound Name: (R)-gamma-Valerolactone

CAS No.: 37031-30-4; 58917-25-2

Cat. No.: B2831115

Get Quote

Executive Summary & Chemical Profile
(R)-gamma-Valerolactone (GVL) is frequently utilized in high-value chiral synthesis and as a

"green" polar aprotic solvent.[1] While often marketed as a bio-derived, biodegradable

alternative to dipolar aprotic solvents (like DMF or NMP), its "green" status does not exempt it

from rigorous chemical waste regulations.[1]

Misconception Alert: Although GVL is biodegradable, it possesses a high Biological Oxygen

Demand (BOD).[1] Under no circumstances should GVL be disposed of via sanitary sewer

systems. Doing so can violate local wastewater permits and disrupt municipal water treatment

biology.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2831115#bc-rfq
https://www.benchchem.com/product/b2831115/docs?utm_src=pdf-body#r-gamma-valerolactone-gvl-advanced-disposal-handling-protocol
https://pubchem.ncbi.nlm.nih.gov/compound/Gamma-Valerolactone
https://pubchem.ncbi.nlm.nih.gov/compound/Gamma-Valerolactone
https://pubchem.ncbi.nlm.nih.gov/compound/Gamma-Valerolactone
https://pubchem.ncbi.nlm.nih.gov/compound/Gamma-Valerolactone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2831115?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Data Operational Implication

CAS Number
58917-25-2 (R-isomer) / 108-

29-2 (racemate)

Use these codes for waste

labeling.[1]

Flash Point ~81°C - 96°C (Closed Cup)

Combustible (Class IIIA).

Generally not RCRA D001

(Ignitable) unless mixed with

lower flashpoint solvents.[1]

Solubility Miscible in water
Do not aqueous wash into

drains; collect all rinsates.[1]

Hazards (GHS)
H319 (Eye Irrit.), H302

(Harmful if swallowed)

Standard PPE (Nitrile gloves,

Goggles) required.[1]

RCRA Status Non-Listed (Not P or U listed)

Classified based on

characteristics

(Ignitability/Toxicity).[1]

Waste Characterization & Segregation Strategy
Effective disposal relies on accurate characterization before the waste enters the container.[1]

As an (R)-enantiomer, this solvent is often used in asymmetric catalysis.[1] The presence of

transition metal catalysts (e.g., Ruthenium, Palladium) fundamentally alters the disposal

pathway.[1]

Decision Logic: The "Contaminant Rule"
Scenario A: Pure/Solvent Grade GVL: High calorific value (approx. 25 MJ/kg).[1] Ideal for

Fuel Blending (incineration with energy recovery).[1]

Scenario B: GVL + Halogenated Solvents (DCM, Chloroform): Must be segregated into

Halogenated Waste streams.[1] Halogens inhibit the combustion process and require higher

temperature incineration.[1]

Scenario C: GVL + Heavy Metals (Catalysts): If the synthesis involved metal catalysts, the

waste is RCRA Toxic (D-coded for specific metals like Arsenic, Barium, Cadmium, etc., if

above threshold).[1]
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Operational Disposal Protocol
Step 1: Container Selection & Preparation

Material: High-Density Polyethylene (HDPE) or Glass (Amber preferred for light sensitivity,

though GVL is relatively stable).[1]

Venting: Use vented caps if the waste mixture has potential for off-gassing (e.g., if mixed with

oxidizers, though GVL is stable).[1]

Labeling: Affix a hazardous waste label immediately upon the first drop of waste entering the

container.[1]

Required Fields: "Hazardous Waste," Chemical Name ("(R)-gamma-Valerolactone"),

Hazard Class ("Irritant", "Combustible"), and Accumulation Start Date.[1]

Step 2: Accumulation (Satellite Area)
Secondary Containment: Store the waste container in a chemically resistant tray capable of

holding 110% of the container's volume.

Segregation: Keep separate from strong oxidizers (e.g., Peroxides, Nitric Acid) to prevent

exothermic oxidation.[1]

Step 3: Final Disposal Handoff
Preferred Method:Fuel Blending.[1] Because GVL is oxygenated and has a high BTU value,

it is an excellent candidate for cement kiln fuel blending.[1] This is the most sustainable

disposal route.[1]

Alternative: High-temperature incineration.[1]

Visual Workflow: Disposal Decision Tree
The following diagram outlines the logical flow for categorizing and disposing of GVL waste

streams.
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Waste Generated:
(R)-gamma-Valerolactone

Is GVL mixed with
other substances?

Pure / Solvent Only

No

Contains Halogens?
(DCM, Chloroform)

Yes

Check Flash Point

Flash Point > 60°C
(Non-RCRA Ignitable)

Usually Yes

DISPOSAL A:
Fuel Blending

(Non-Halogenated Organic)

Contains Heavy Metals?
(Pd, Ru, Pt)

No

DISPOSAL B:
Halogenated Solvent Stream

(High Temp Incineration)

Yes

No
DISPOSAL C:

Metal-Organic Waste
(Destructive Incineration)

Yes

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b2831115/docs?utm_src=pdf-body-img#r-gamma-valerolactone-gvl-advanced-disposal-handling-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2831115?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Decision logic for segregating (R)-gamma-Valerolactone waste streams based on

chemical mixtures and regulatory classification.

Emergency Spill Response (Small Scale < 1L)
In the event of a bench-top spill, execute the following immediately. (R)-GVL is low volatility,

reducing inhalation risks compared to solvents like Acetone, but eye protection is critical.[1]

Secure: Alert nearby personnel. Don appropriate PPE (Safety glasses with side shields,

Nitrile gloves, Lab coat).[1]

Contain: Use vermiculite or sand to dike the spill.[1][2][3] Do not use combustible materials

(like sawdust) if strong oxidizers are nearby, though GVL itself is stable.[1]

Absorb: Cover the spill completely with absorbent material.[1]

Clean: Scoop the saturated absorbent into a wide-mouth HDPE jar.

Wash: Clean the surface with a soap and water solution.[1][4] Collect the wash water—do

not flush it down the drain.[1]

Dispose: Label the jar as "Debris contaminated with (R)-gamma-Valerolactone" and

process as chemical waste.

References & Authority
PubChem.Gamma-Valerolactone Compound Summary (CID 7921).[1] National Library of

Medicine.[1] [Link][1]

US EPA.Resource Conservation and Recovery Act (RCRA) Regulations - 40 CFR Part 261.

[1][2] (Identification and Listing of Hazardous Waste).[1][3][5] [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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